methyl 5-hydroxy-1H-indole-2-carboxylate
Cat. No. B3143250
M. Wt: 191.18 g/mol
InChI Key: JOGDFBLWRNQZRO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[CH3:15][OH:16].[ClH:14].[OH:1][c:2]1[cH:3][c:4]2[cH:5][c:6]([C:11](=[O:12])[OH:13])[nH:7][c:8]2[cH:9][cH:10]1>>[OH:1][c:2]1[cH:3][c:4]2[cH:5][c:6]([C:11](=[O:12])[O:13][CH3:15])[nH:7][c:8]2[cH:9][cH:10]1
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Inputs
Step One
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
|
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Smiles
|
CO
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
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Smiles
|
Cl
|
|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
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Type
|
reactant
|
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Smiles
|
O=C(O)c1cc2cc(O)ccc2[nH]1
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Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
COC(=O)c1cc2cc(O)ccc2[nH]1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
